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Compound of Interest

Compound Name: Fmoc-D-Phe-OH-d8

Cat. No.: B12403950 Get Quote

An In-Depth Technical Guide to the Isotopic Purity of Fmoc-D-Phe-OH-d8

For researchers, scientists, and drug development professionals, the precise characterization

of isotopically labeled compounds is paramount for ensuring the accuracy and reproducibility of

experimental results. This technical guide provides a comprehensive overview of the isotopic

purity of Fmoc-D-phenylalanine-d8 (Fmoc-D-Phe-OH-d8), a deuterated amino acid derivative

widely used in mass spectrometry-based proteomics, nuclear magnetic resonance (NMR)

studies, and as an internal standard in pharmacokinetic analyses.

Data Presentation
The quantitative data for Fmoc-D-Phe-OH-d8 is summarized in the tables below. Table 1

outlines the general physicochemical properties, while Table 2 provides a representative

isotopic purity analysis. It is important to note that the isotopic distribution can vary between

different synthetic batches, and users should always refer to the Certificate of Analysis provided

by the supplier for lot-specific data.

Table 1: Physicochemical Properties of Fmoc-D-Phe-OH-d8
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Property Value

Chemical Name
N-(9-Fluorenylmethoxycarbonyl)-D-

phenylalanine-d8

Synonyms
Fmoc-D-Phe-OH-d8, Fmoc-D-phenylalanine

(ring-d5, α-d1, β-d2)

Molecular Formula C₂₄H₁₃D₈NO₄

Molecular Weight 395.48 g/mol

CAS Number
86123-10-6 (unlabeled), 1353853-39-0 (labeled,

for L-isomer)

Appearance White to off-white powder

Chemical Purity ≥98%

Storage Conditions
Store at 2-8°C, desiccated and protected from

light.

Table 2: Representative Isotopic Purity of Fmoc-D-Phe-OH-d8

Isotopic Species Abbreviation
Representative Abundance
(%)

Deuterium (d8) d8 > 98%

Deuterium (d7) d7 < 2%

Deuterium (d6) d6 < 0.5%

Unlabeled (d0) d0 < 0.1%

Note: The data in this table is representative and may not reflect the exact isotopic distribution

of a specific product lot.

Experimental Protocols
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The isotopic purity of Fmoc-D-Phe-OH-d8 is typically determined using mass spectrometry and

NMR spectroscopy.

Determination of Isotopic Purity by Mass Spectrometry
(MS)
Mass spectrometry is a highly sensitive technique used to determine the isotopic distribution of

a labeled compound.

Methodology:

Sample Preparation: A dilute solution of Fmoc-D-Phe-OH-d8 is prepared in a suitable

solvent, such as acetonitrile or methanol.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, is used for analysis.

Ionization: Electrospray ionization (ESI) is a common method for generating ions of the

analyte.

Data Acquisition: The mass spectrum is acquired in full scan mode to observe the molecular

ion cluster.

Data Analysis: The relative intensities of the peaks corresponding to the different isotopic

species (d8, d7, d6, etc.) are measured to calculate the isotopic distribution.

Confirmation of Deuteration by Nuclear Magnetic
Resonance (NMR) Spectroscopy
NMR spectroscopy is used to confirm the positions of the deuterium atoms and to assess the

degree of deuteration.

Methodology:

Sample Preparation: A solution of Fmoc-D-Phe-OH-d8 is prepared in a suitable deuterated

solvent (e.g., DMSO-d6 or CDCl₃).
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¹H NMR Spectroscopy: The absence of signals in the regions corresponding to the aromatic

and aliphatic protons of the phenylalanine moiety confirms a high level of deuteration.

²H NMR Spectroscopy: The presence of signals in the deuterium spectrum confirms the

incorporation of deuterium into the molecule.

¹³C NMR Spectroscopy: The carbon signals for the deuterated positions will show coupling to

deuterium, resulting in characteristic multiplets.

Mandatory Visualization
The following diagrams illustrate a general workflow for the synthesis and a typical application

of Fmoc-D-Phe-OH-d8.
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Caption: General synthetic workflow for Fmoc-D-Phe-OH-d8.
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Quantitative Proteomics Workflow
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Caption: Use of Fmoc-D-Phe-OH-d8 in quantitative proteomics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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